Cas no 111114-35-3 (3-Pentanone, 2-(triphenylphosphoranylidene)-)
111114-35-3 structure
Product Name:3-Pentanone, 2-(triphenylphosphoranylidene)-
CAS No:111114-35-3
MF:C23H23OP
MW:346.401887178421
CID:1196593
Update Time:2024-08-02
3-Pentanone, 2-(triphenylphosphoranylidene)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-(triphenylphosphoranylidene)-
- triphenyl-(1-propionylethylidene)phosphorane
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- Inchi: 1S/C23H23OP/c1-3-23(24)19(2)25(20-13-7-4-8-14-20,21-15-9-5-10-16-21)22-17-11-6-12-18-22/h4-18H,3H2,1-2H3
- InChI Key: HJZCGAZWODKLMJ-UHFFFAOYSA-N
- SMILES: CC(=P(C1=CC=CC=C1)(C1=CC=CC=C1)C1=CC=CC=C1)C(=O)CC
Computed Properties
- Exact Mass: 346.14879
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Melting Point: 148-151 °C(Solv: ethyl acetate (141-78-6))
- Boiling Point: 496.2±28.0 °C(Predicted)
- PSA: 17.07
3-Pentanone, 2-(triphenylphosphoranylidene)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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